7-(2-(benzo[d]oxazol-2-ylthio)ethyl)-8-(3,5-dimethylpiperidin-1-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-8-(3,5-dimethylpiperidin-1-yl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C23H28N6O3S/c1-14-11-15(2)13-28(12-14)21-25-19-18(20(30)27(4)23(31)26(19)3)29(21)9-10-33-22-24-16-7-5-6-8-17(16)32-22/h5-8,14-15H,9-13H2,1-4H3
• InChI Key: ADRBXRVMSWFCLT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC3=C(N2CCSC4=NC5=CC=CC=C5O4)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C23H28N6O3S
• Molecular Weight: 468.6 g/mol

Description

7-(2-(benzo[d]oxazol-2-ylthio)ethyl)-8-(3,5-dimethylpiperidin-1-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H28N6O3S and its molecular weight is 468.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Psychotropic Properties A study by Chłoń-Rzepa et al. (2013) explored the design of new derivatives of 1,3-dimethyl-3,7-dihydropurine-2,6-dione, focusing on modifying the purine-2,6-dione structure to investigate potential psychotropic activities. The research aimed to discover compounds with anxiolytic and antidepressant properties by assessing their affinity and selectivity for serotonin receptors. The study identified specific derivatives showing promising psychotropic effects, indicating the potential for designing new ligands targeting serotonin receptors for mental health treatments Chłoń-Rzepa et al., 2013.

Analgesic and Anti-inflammatory Activities Another study by Zygmunt et al. (2015) focused on the synthesis and pharmacological evaluation of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives to establish new analgesic agents. The research revealed significant analgesic and anti-inflammatory effects for specific derivatives, surpassing the reference drug in efficacy. This study highlighted the potential of these compounds as novel analgesic and anti-inflammatory agents Zygmunt et al., 2015.

Antifungal Activity Ryu et al. (2009) synthesized benzo[d]oxazole-4,7-diones and assessed their in vitro antifungal activity against various fungi. The study found that many of the synthesized compounds exhibited good antifungal properties, suggesting that benzo[d]oxazole-4,7-diones could serve as potent antifungal agents Ryu et al., 2009.